Cas no 1207023-59-3 (N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)butane-1-sulfonamide)

• Product Name: N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)butane-1-sulfonamide
• CAS No: 1207023-59-3
• MF: C₁₅H₂₇N₅O₃S
• MW: 357.471581697464
• CID: 6117897
• PubChem ID: 45502755
• Update Time: 2025-06-08

N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)butane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)butane-1-sulfonamide
• N-[2-[(2-methyl-6-morpholin-4-ylpyrimidin-4-yl)amino]ethyl]butane-1-sulfonamide
• N-(2-{[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]amino}ethyl)butane-1-sulfonamide
• N-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)butane-1-sulfonamide
• AKOS024516164
• 1207023-59-3
• SR-01000924065
• F5627-0031
• SR-01000924065-1
• VU0649385-1

• Inchi： 1S/C15H27N5O3S/c1-3-4-11-24(21,22)17-6-5-16-14-12-15(19-13(2)18-14)20-7-9-23-10-8-20/h12,17H,3-11H2,1-2H3,(H,16,18,19)
• InChI Key： FQUAUTDVPSEFOM-UHFFFAOYSA-N
• SMILES： C(S(NCCNC1C=C(N2CCOCC2)N=C(C)N=1)(=O)=O)CCC

Computed Properties

• Exact Mass: 357.18346091g/mol
• Monoisotopic Mass: 357.18346091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 105Ų

Additional information on N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)butane-1-sulfonamide

Introduction to N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)butane-1-sulfonamide (CAS No 1207023-59-3)

N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)butane-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1207023-59-3, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this sulfonamide derivative incorporates multiple functional groups, including a pyrimidine core and a morpholine moiety, which contribute to its unique chemical and pharmacological properties.

The molecular framework of N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)butane-1-sulfonamide is characterized by a butane chain terminated with a sulfonamide group, which is further substituted with a complex aminoalkyl chain. This particular arrangement of atoms and functional groups makes the compound an attractive candidate for further investigation in drug discovery. The presence of the pyrimidine ring, known for its role in various biological processes, suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)butane-1-sulfonamide, particularly the introduction of the morpholine group, is believed to enhance its pharmacological efficacy and selectivity. This modification can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

The morpholine ring in N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)butane-1-sulfonamide is a key feature that contributes to its unique chemical profile. Morpholine derivatives are known for their ability to improve drug bioavailability and reduce toxicity. The incorporation of this group into the molecular structure may enhance the compound's ability to interact with biological targets while minimizing off-target effects. This is particularly important in the development of therapeutic agents where specificity and efficacy are paramount.

Recent studies have highlighted the potential of pyrimidine-based sulfonamides as scaffolds for drug development. Pyrimidine derivatives are widely recognized for their role in various therapeutic areas, including cancer treatment. The pyrimidine core in N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)butane-1-sulfonamide provides a platform for further chemical modifications that can fine-tune its biological activity. Researchers have been exploring various strategies to optimize these compounds for therapeutic applications, including covalent modifications and bioisosteric replacements.

The synthesis of N-(2-{2-methyl-6-(morpholin-4-y l)pyrimidin -4 - ylamin o}ethyl)butane -1 - sulfonamide involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the pyrimidine intermediate, followed by functionalization with the morpholine group and subsequent sulfonation. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient and scalable production methods, which are crucial for moving these compounds into preclinical and clinical development.

The pharmacological evaluation of N-(2-{2-methyl -6 -(morpholin -4 - yl )pyrimidin -4 - ylamin o}ethyl )butane -1 - sulfonamide has revealed promising results in several preclinical models. Studies have shown that this compound exhibits inhibitory activity against various enzymes and receptors involved in cancer progression. The specific interactions between the sulfonamide group and target proteins suggest potential therapeutic applications in oncology. Additionally, the morpholine moiety may contribute to improved pharmacokinetic properties, making this compound a promising candidate for further development.

One of the most exciting aspects of N-(2-{2-methyl -6 -(morpholin -4 - yl )pyrimidin -4 - ylamin o}ethyl )butane -1 - sulfonamide is its potential for further optimization through structure-based drug design. By leveraging computational modeling techniques, researchers can predict how different modifications will affect the compound's biological activity. This approach allows for rapid screening of numerous analogs and identification of lead compounds with enhanced efficacy and reduced side effects. The integration of experimental data with computational methods has revolutionized drug discovery and continues to drive innovation in this field.

The future prospects for N-(2-{2-methyl -6 -(morpholin -4 - yl )pyrimidin -4 - ylamin o}ethyl )butane -1 - sulfonamide are bright, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. As our understanding of biological pathways continues to grow, so does the potential for developing novel therapeutic agents based on compounds like this one. The combination of traditional organic chemistry with modern biotechnology offers exciting opportunities for discovering new treatments for various diseases.